Cas no 2171260-66-3 ((2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171260-66-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6323705
• PubChem ID: 165565739
• Update Time: 2025-05-20

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• EN300-1553353
• (2R)-1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2171260-66-3

• Inchi： 1S/C27H32N2O5/c1-27(25(31)32)15-9-17-29(27)24(30)14-3-2-8-16-28-26(33)34-18-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,23H,2-3,8-9,14-18H2,1H3,(H,28,33)(H,31,32)/t27-/m1/s1
• InChI Key： CVGKCNBGQKDCKX-HHHXNRCGSA-N
• SMILES： OC([C@@]1(C)CCCN1C(CCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

Introduction to (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic Acid (CAS No. 2171260-66-3)

(2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171260-66-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the design and optimization of drugs targeting a wide range of therapeutic areas.

The molecular structure of this compound incorporates several functional groups that contribute to its versatility. The presence of a fluoren-9-ylmethylcarbonyl moiety enhances its reactivity and stability, making it an ideal candidate for further chemical modifications. Additionally, the hexanoyl and methylpyrrolidine components introduce specific pharmacophores that can interact with biological targets, thereby influencing its potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds with enhanced pharmacological properties. The (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid has been extensively studied for its potential role in the treatment of various diseases, including neurological disorders and inflammatory conditions. Its unique chemical properties allow it to serve as a building block for the synthesis of more complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through precise interactions with target proteins and enzymes. The methylpyrrolidine moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. This feature makes it an attractive candidate for further development into a lead compound for new therapeutic agents.

The synthesis of (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and protecting group strategies, is essential to achieve the desired stereochemical configuration. These methods not only enhance the efficiency of the synthesis but also ensure that the final product meets stringent quality standards.

Recent advancements in computational chemistry have further facilitated the design and optimization of this compound. Molecular modeling studies have provided valuable insights into its interactions with biological targets, allowing researchers to predict and fine-tune its pharmacological properties. These computational approaches are particularly useful in identifying potential lead compounds early in the drug discovery process, thereby reducing the time and cost associated with traditional trial-and-error methods.

The potential applications of (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid extend beyond traditional pharmaceuticals. It has shown promise in the development of novel materials with unique properties, such as improved biodegradability and enhanced bioavailability. These characteristics make it a valuable asset in various industries, including cosmetics and agrochemicals.

In conclusion, the compound (2R)-1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171260-66-3) represents a significant advancement in chemical research and drug development. Its unique structural features and versatile reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.